Cas no 2241867-45-6 ((2-(methoxy-d3)pyrimidin-5-yl)boronic acid)

• Product Name: (2-(methoxy-d3)pyrimidin-5-yl)boronic acid
• CAS No: 2241867-45-6
• MF: C₅H₄D₃BN₂O₃
• MW: 156.95
• CID: 5143699
• PubChem ID: 45785580
• Update Time: 2025-05-21

(2-(methoxy-d3)pyrimidin-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(methoxy-d3)pyrimidin-5-yl)boronic acid
• AKOS015944284
• 2-(Methoxy-d3)-pyrimidine-5-boronic acid
• 2241867-45-6
• 2-(Methoxy-d3)pyrimidine-5-boronic acid
• CS-0178885
• [2-(?H?)methoxypyrimidin-5-yl]boronic acid

• Inchi： 1S/C5H7BN2O3/c1-11-5-7-2-4(3-8-5)6(9)10/h2-3,9-10H,1H3/i1D3
• InChI Key： YPWAJLGHACDYQS-FIBGUPNXSA-N
• SMILES： B(C1=CN=C(OC([2H])([2H])[2H])N=C1)(O)O

Computed Properties

• Exact Mass: 157.0738025g/mol
• Monoisotopic Mass: 157.0738025g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.5Ų

Additional information on (2-(methoxy-d3)pyrimidin-5-yl)boronic acid

Introduction to (2-(methoxy-d3)pyrimidin-5-yl)boronic Acid (CAS No. 2241867-45-6)

(2-(methoxy-d3)pyrimidin-5-yl)boronic acid, identified by its CAS number 2241867-45-6, is a specialized boronic acid derivative that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their versatile applications in organic synthesis, particularly in the context of Suzuki-Miyaura cross-coupling reactions, which are pivotal in constructing complex molecular architectures.

The structural integrity of (2-(methoxy-d3)pyrimidin-5-yl)boronic acid is characterized by a pyrimidine core substituted with a methoxy-d3 group at the 2-position and a boronic acid functional group at the 5-position. The presence of the deuterated methoxy group (d3) not only provides a stable isotope label for metabolic studies but also enhances the compound's suitability for NMR spectroscopic analyses, making it an invaluable tool in mechanistic investigations.

In recent years, boronic acid derivatives have been extensively explored for their role in drug discovery and medicinal chemistry. The unique reactivity of the boronic acid moiety allows for efficient coupling with various organic substrates, facilitating the synthesis of novel heterocyclic compounds. This property has been particularly exploited in the development of targeted therapies, where precise molecular modifications are essential for achieving optimal pharmacological outcomes.

Current research highlights the application of (2-(methoxy-d3)pyrimidin-5-yl)boronic acid in the synthesis of pyrimidine-based inhibitors, which are known to exhibit potent activity against various biological targets. For instance, studies have demonstrated its utility in generating analogs of antiviral and anticancer agents. The boronic acid derivative serves as a key intermediate in constructing pharmacophores that interact selectively with disease-causing proteins, thereby modulating critical cellular pathways.

The use of deuterated compounds like (2-(methoxy-d3)pyrimidin-5-yl)boronic acid offers additional advantages in drug development. Deuterium labeling can enhance metabolic stability, prolonging the half-life of therapeutic agents and improving their bioavailability. Furthermore, NMR spectroscopy using deuterated solvents or reagents allows for more accurate structural elucidation and kinetic studies, providing deeper insights into reaction mechanisms and drug interactions.

Advances in synthetic methodologies have further expanded the applications of (2-(methoxy-d3)pyrimidin-5-yl)boronic acid. Recent publications have described its use in flow chemistry systems, enabling scalable and efficient production of complex boronic acid derivatives under controlled conditions. This approach not only improves yield but also minimizes waste, aligning with green chemistry principles.

The compound's role in fragment-based drug design has also been emphasized in recent literature. By serving as a building block for larger molecular entities, (2-(methoxy-d3)pyrimidin-5-yl)boronic acid facilitates the rapid assembly of diverse chemical libraries. High-throughput screening techniques combined with this derivative have led to the identification of novel lead compounds with promising therapeutic potential.

In conclusion, (2-(methoxy-d3)pyrimidin-5-yl)boronic acid (CAS No. 2241867-45-6) represents a critical component in modern pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to evolve, this compound is expected to play an even more significant role in the discovery and development of next-generation therapeutics.